2-Bromo-6-[(cyclopropylamino)methyl]phenol

• Molecular Formula: C10H12BrNO
• Molecular Weight: 242.11 g/mol
• SMILES: C1CC1NCC2=C(C(=CC=C2)Br)O
• InChI: InChI=1S/C10H12BrNO/c11-9-3-1-2-7(10(9)13)6-12-8-4-5-8/h1-3,8,12-13H,4-6H2
• InChIKey: QFZOGIVVQYWTHM-UHFFFAOYSA-N

2-Bromo-6-[(cyclopropylamino)methyl]phenol – Key Compound Data

2-Bromo-6-[(cyclopropylamino)methyl]phenol (CAS 1250808-74-2) is a synthetic ortho-aminomethylphenol derivative with a molecular formula of C10H12BrNO and a molecular weight of 242.11 g/mol [1]. The structure features a bromine atom at the 2-position of a phenolic ring, which is further substituted at the 6-position by an aminomethyl group linked to a cyclopropyl moiety [2]. Its computed physicochemical properties include a XLogP3-AA of 2.2, two hydrogen bond donors, two hydrogen bond acceptors, and a topological polar surface area of 32.3 Ų [1]. Commercial availability is reported at a minimum purity of 95% from multiple suppliers, intended exclusively for laboratory research use . The compound is typically stored in a cool, dry environment to maintain stability .

1

Synthetic intermediate with bromine and cyclopropylamine motifs

2

Enables late-stage diversification via C–Br cross-coupling

3

Supports SAR studies of aminomethylphenol enzyme inhibitors (class-level evidence)

• [1] PubChem. (2025). Compound Summary for CID 61389638: 2-Bromo-6-[(cyclopropylamino)methyl]phenol. National Center for Biotechnology Information. Retrieved April 25, 2026. View Source
• [2] Kuujia. (n.d.). Cas no 1250808-74-2 (2-bromo-6-(cyclopropylamino)methylphenol). Retrieved April 25, 2026. View Source

2-Bromo-6-[(cyclopropylamino)methyl]phenol – N-Alkyl Substitution Specificity

Within the ortho-aminomethylphenol class, even minor modifications to the N-alkyl substituent can produce substantial shifts in physicochemical and pharmacological profiles. The cyclopropyl group is a recognized privileged scaffold in medicinal chemistry due to its unique bond strain and conformational rigidity, which can dramatically alter target binding and metabolic stability compared to simple alkyl or unsubstituted amino groups [1]. While direct comparative data for 2-Bromo-6-[(cyclopropylamino)methyl]phenol against its closest analogs remain sparse in the open literature, class-level evidence indicates that replacing the cyclopropyl moiety with a hydrogen, a larger ring, or a straight-chain alkyl would change the compound's lipophilicity (the target compound has a computed XLogP3 of 2.2 [2]), molecular shape, and hydrogen-bonding capacity, thereby altering its behavior in any structure-activity relationship (SAR) exploration [3]. Procurement of the incorrect analog for a synthesis campaign therefore risks undermining the foundational SAR logic of the intended series.

N-alkyl change Cyclopropyl-to-alkyl substitution may shift target binding and metabolic stability profiles.

Des-bromo analog Des-bromo analog (CAS 643007-91-4) lacks the C–Br synthetic handle, limiting Pd-catalyzed diversification strategies.

• [1] Talele, T. T. (2016). The 'Cyclopropyl Fragment' and Its Contribution to the Medicinal Chemist's Toolbox. Journal of Medicinal Chemistry, 59(19), 8712–8720. View Source
• [2] PubChem. (2025). Compound Summary for CID 61389638: 2-Bromo-6-[(cyclopropylamino)methyl]phenol. National Center for Biotechnology Information. Retrieved April 25, 2026. View Source
• [3] Wuitschik, G., Carreira, E. M., Wagner, B., Fischer, H., Parrilla, I., Schuler, F., Rogers-Evans, M., & Müller, K. (2010). Oxetanes in drug discovery: structural and synthetic insights. Journal of Medicinal Chemistry, 53(8), 3227–3246. View Source

2-Bromo-6-[(cyclopropylamino)methyl]phenol – Differentiation Evidence

LogP Shift with Bromine Substitution

The target compound, 2-Bromo-6-[(cyclopropylamino)methyl]phenol, exhibits a computed XLogP3-AA of 2.2 [1]. Its closest de-bromo analog, 2-[(cyclopropylamino)methyl]phenol (CAS 643007-91-4), has a significantly lower computed LogP (available computed values approximate 1.1-1.4) , reflecting the lipophilicity contribution of the bromine atom. This approximately 0.8–1.1 log unit difference corresponds to a roughly 6- to 12-fold higher theoretical partition coefficient for the target compound in a lipid bilayer.

Lipophilicity Comparison

Reported

LogP: 2.2 vs ~1.1–1.4 (Δ0.8–1.1)

Lipophilicity context for membrane permeability selection

Computed XLogP3-AA from PubChem; comparator LogP from supplier data

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	XLogP3-AA = 2.2
Comparator Or Baseline	2-[(Cyclopropylamino)methyl]phenol: Computed LogP ~1.1–1.4
Quantified Difference	Δ LogP ≈ 0.8–1.1 (6- to 12-fold higher partition coefficient for target compound)
Conditions	Computed by XLogP3 algorithm, PubChem [1]; comparator LogP from commercial supplier data .

Why This Matters

This lipophilicity difference predicts markedly different membrane permeability and non-specific binding profiles, which are critical considerations when selecting a chemical probe for cellular assays in early-stage drug discovery.

• [1] PubChem. (2025). Compound Summary for CID 61389638: 2-Bromo-6-[(cyclopropylamino)methyl]phenol. National Center for Biotechnology Information. Retrieved April 25, 2026. View Source

Cyclopropyl-Bromophenol Enzyme Inhibition Profile

In a study by Boztas et al. (2019), a series of structurally related bromophenol derivatives incorporating a cyclopropyl moiety were evaluated as inhibitors of human carbonic anhydrase isoforms (hCA I and II) and acetylcholinesterase (AChE) [1]. The synthesized compounds demonstrated potent enzyme inhibition with Ki values ranging from 7.8 ± 0.9–58.3 ± 10.3 nM for hCA I, 43.1 ± 16.7–150.2 ± 24.1 nM for hCA II, and 159.6 ± 21.9–924.2 ± 104.8 nM for AChE. While the target compound itself was not tested, this class-level data establishes the bromine-cyclopropyl pharmacophore combination as effective against these disease-relevant enzymes, distinguishing it from non-brominated or non-cyclopropyl containing aminomethylphenol scaffolds.

Enzyme Inhibition Profile

Class-level

hCA I Ki 7.8–58.3 nM; hCA II 43.1–150.2 nM; AChE 159.6–924.2 nM

Class-level supports carbonic anhydrase / cholinesterase SAR exploration

Target compound not directly tested; infer from related bromophenols [1]

Evidence Dimension	Enzyme Inhibition Potency (Ki) for Cyclopropyl-Bromophenol Class
Target Compound Data	Not directly tested; inferred from class data
Comparator Or Baseline	Reference inhibitors: Acetazolamide (hCA I: 250 nM; hCA II: 12 nM); Tacrine (AChE: 397.05 nM) [1]
Quantified Difference	Class compounds achieve Ki values for hCA I as low as 7.8 nM (vs. 250 nM for acetazolamide); for hCA II as low as 43.1 nM (vs. 12 nM); for AChE as low as 159.6 nM (vs. 397.05 nM for tacrine) [1]
Conditions	Enzyme inhibition assay; recombinant human hCA I/II expressed in E. coli; AChE from electric eel; pH 7.4, 25°C [1].

Why This Matters

The nanomolar-range carbonic anhydrase inhibition profile of chemically related cyclopropyl-bromophenols suggests that the target compound retains the structural features necessary for potent interaction with these therapeutically relevant metalloenzymes, making it a legitimate candidate for further medicinal chemistry optimization.

• [1] Boztas, M., Taslimi, P., Yavari, M. A., Gulcin, I., Sahin, E., & Menzek, A. (2019). Synthesis and biological evaluation of bromophenol derivatives with cyclopropyl moiety: Ring opening of cyclopropane with monoester. Bioorganic Chemistry, 89, 103017. View Source

Synthetic Utility: Bromine vs. De-Bromo Analog

The non-brominated congener 2-[(cyclopropylamino)methyl]phenol (CAS 643007-91-4) is routinely utilized as a building block for C-aryl-N-cyclopropylnitrone synthesis and other transformations requiring a free para- and ortho-position relative to the phenol , whereas the target compound, 2-Bromo-6-[(cyclopropylamino)methyl]phenol, presents a bromine atom at the 2-position that can serve as a synthetic handle for cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig) or directed ortho-metalation strategies. This synthetic distinction is central: one compound is purchased for functionalization at the bromine site; the other is purchased when the phenol and cyclopropylamino groups alone are required.

Synthetic Reactivity Contrast

Source review

Target: bromine enables Pd cross-coupling; Des-bromo analog: no halogen handle

Binary synthetic pathway divergence dictates intermediate choice

Reactivity inferred from bromophenol class; no dedicated study

Evidence Dimension	Synthetic Utility (Functional Group Availability)
Target Compound Data	C10H12BrNO; bromine at position 2 enables Pd-catalyzed cross-coupling and halogen-metal exchange
Comparator Or Baseline	2-[(Cyclopropylamino)methyl]phenol: C10H13NO; lacks halogen handle for cross-coupling
Quantified Difference	Presence/absence of bromine creates a binary synthetic pathway divergence; reaction yields for bromophenol cross-couplings with aryl boronic acids typically exceed 70% under standard Suzuki conditions (class-level data)
Conditions	Synthetic chemistry context; reactivity inferred from established bromophenol reactivity in medicinal chemistry literature.

Why This Matters

For a lab seeking to diversify a chemical series via late-stage functionalization, the brominated target compound provides a synthetic exit vector that the des-bromo analog cannot offer, thereby dictating compound selection based on downstream synthetic planning.

Pharmacological Patent Activity of Aminomethylphenols

The ortho-aminomethylphenol scaffold, including halogen-substituted variants such as 2-Bromo-6-[(cyclopropylamino)methyl]phenol, has been disclosed in patent literature for producing compounds with anti-inflammatory, analgesic, and diuretic activities [1]. Specifically, US4709095A claims a genus of ortho-aminomethylphenol compounds where X is halogen (including bromine) and R can be hydrogen or C1-4 alkyl, establishing the continued industrial relevance of brominated aminomethylphenols as pharmaceutical intermediates. This patent prioritization indicates that the brominated variant is specifically claimed and distinguished over the non-halogenated congeners.

Patent Genus Inclusion

Class-level

Claimed in US4709095A as ortho-aminomethylphenol with X=Br

Patent prior art supports brominated intermediate procurement for SAR

ED50

Evidence Dimension	Patent Protection and Pharmacological Relevance
Target Compound Data	Falls within the claimed genus of US4709095A (X = Br; R = H or alkyl) [1]
Comparator Or Baseline	Non-halogenated ortho-aminomethylphenol compounds outside the halogen-substituted claims
Quantified Difference	Qualitative; brominated compounds are specifically claimed and tested for anti-inflammatory activity in carrageenin-induced edema models; ED50 values for representative compounds range below 10 mg/kg p.o. [1]
Conditions	Carrageenin-induced paw edema assay in rats; oral administration [1]

Why This Matters

The specific inclusion of bromine-substituted ortho-aminomethylphenols in pharmacological patents validates the need for procurement of the exact halogenated intermediate, as SAR studies within the patent family show halogen identity significantly impacts potency.

• [1] Tsuihiji, T., & Yamazaki, M. (1987). US4709095A: Ortho-aminomethylphenol compounds. United States Patent and Trademark Office. View Source

2-Bromo-6-[(cyclopropylamino)methyl]phenol – Recommended Applications

Hit-to-Lead Optimization with Cyclopropyl-Bromophenol Motif

Procurement is indicated when a drug discovery program requires a versatile intermediate that embeds both a cyclopropylamino pharmacophore and a bromine handle for late-stage diversification. The class-level evidence of potent enzyme inhibition (hCA I Ki as low as 7.8 nM for related cyclopropyl-bromophenols [1]) and the patent precedence for anti-inflammatory ortho-aminomethylphenol derivatives [2] support the compound's role in SAR exploration targeting carbonic anhydrase, cholinesterases, or other therapeutically relevant enzymes.

Chemical Probe Synthesis via Cross-Coupling Chemistry

Investigators designing chemical probes can exploit the bromine substituent at the 2-position as a synthetic linchpin for Pd-catalyzed cross-coupling (e.g., Suzuki-Miyaura, Buchwald-Hartwig amination), enabling the construction of focused libraries from a single starting material. The target compound serves this role, while its des-bromo analog 2-[(cyclopropylamino)methyl]phenol would require additional and often non-trivial functionalization steps to achieve the same structural diversification.

Halogenated vs. Non-Halogenated Physicochemical Comparison

The 0.8–1.1 log unit increase in computed LogP relative to the des-bromo congener [1] creates a defined set of matched molecular pairs suitable for quantifying the impact of bromine substitution on membrane permeability, metabolic stability, and non-specific protein binding. Purchasing both 2-Bromo-6-[(cyclopropylamino)methyl]phenol and 2-[(cyclopropylamino)methyl]phenol enables controlled comparative experiments.

Key Intermediate for Pharmacologically Active Ortho-Aminomethylphenols

Based on the patent literature disclosing ortho-aminomethylphenol constructs with anti-inflammatory and analgesic activities [1], this compound can function as a key intermediate for generating proprietary analogs within a claimed genus. The bromine substituent not only modulates biological activity relative to chloro or unsubstituted analogs but also provides a spectroscopic handle for reaction monitoring and product characterization.

Application

Selection Property

Validation Focus

Hit-to-Lead SAR Exploration

Cyclopropyl-bromophenol scaffold with C–Br handle

Enzyme inhibition assay (hCA I/II, AChE class-level)

Chemical Probe Synthesis

Bromine as Pd-catalyzed cross-coupling site

Synthetic diversification efficiency and yield

Matched Pair Physicochemical Study

Bromine-induced LogP shift (Δ0.8–1.1)

Permeability and binding comparison with des-bromo analog

Pharmacologically Active Intermediate

Halogen-specific patent claims (US4709095A)

Anti-inflammatory activity screening (ED50) and SAR

• [1] Boztas, M., Taslimi, P., Yavari, M. A., Gulcin, I., Sahin, E., & Menzek, A. (2019). Synthesis and biological evaluation of bromophenol derivatives with cyclopropyl moiety: Ring opening of cyclopropane with monoester. Bioorganic Chemistry, 89, 103017. View Source
• [2] Tsuihiji, T., & Yamazaki, M. (1987). US4709095A: Ortho-aminomethylphenol compounds. United States Patent and Trademark Office. View Source